Cas no 158884-42-5 (2-(2,2,2-Trifluoroethyl)benzaldehyde)

• Product Name: 2-(2,2,2-Trifluoroethyl)benzaldehyde
• CAS No: 158884-42-5
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD22548082
• CID: 4607131
• PubChem ID: 10241567
• Update Time: 2025-06-23

2-(2,2,2-Trifluoroethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethyl)benzaldehyde
• AB85111
• 2-(2,2,2-Trifluoroethyl)benzaldehyde

• MDL： MFCD22548082
• Inchi： 1S/C9H7F3O/c10-9(11,12)5-7-3-1-2-4-8(7)6-13/h1-4,6H,5H2
• InChI Key： CEKKMSUOUICUDO-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC=CC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 2-(2,2,2-Trifluoroethyl)benzaldehyde

2-(2,2,2-Trifluoroethyl)benzaldehyde: A Comprehensive Overview

The compound 2-(2,2,2-Trifluoroethyl)benzaldehyde, also identified by the CAS number 158884-42-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a trifluoroethyl group. The presence of the trifluoroethyl group introduces interesting electronic and steric effects, making this compound a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the importance of trifluoroethyl-substituted benzaldehydes in drug discovery and materials science. The trifluoroethyl group is known to enhance the stability and bioavailability of molecules due to its strong electron-withdrawing effect. This property makes 2-(2,2,2-Trifluoroethyl)benzaldehyde an attractive candidate for designing new pharmaceutical agents with improved pharmacokinetic profiles.

In terms of synthesis, researchers have developed efficient methods to prepare trifluoroethyl-substituted benzaldehydes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise introduction of the trifluoroethyl group onto the aromatic ring. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The electronic properties of 2-(2,2,2-Trifluoroethyl)benzaldehyde have also been studied extensively. Computational chemistry techniques have revealed that the trifluoroethyl group significantly alters the electronic distribution of the molecule, leading to enhanced reactivity in certain chemical transformations. These findings have implications for its use in organic synthesis and catalysis.

In addition to its chemical significance, trifluoroethyl-substituted benzaldehydes are gaining attention in materials science. Their unique electronic properties make them potential candidates for applications in organic electronics and optoelectronic devices. Recent research has explored their use as components in organic light-emitting diodes (OLEDs), where they demonstrate promising performance in terms of efficiency and stability.

The safety and handling of 158884-42-5 are important considerations for its use in research and industrial settings. While it is not classified as a hazardous chemical under standard conditions, proper precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment and maintaining good ventilation in the workspace.

In conclusion, 2-(2,2,2-Trifluoroethyl)benzaldehyde, CAS number 158884-42-5, is a versatile compound with a wide range of applications in organic chemistry, drug discovery, and materials science. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in various fields of science and technology.